Cas no 1172541-55-7 (N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide)

• Product Name: N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide
• CAS No: 1172541-55-7
• MF: C₁₇H₁₉ClN₄O₃
• MW: 362.810762643814
• CID: 5797256
• Update Time: 2025-07-01

N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]acetamide
• N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide

• Inchi： 1S/C17H19ClN4O3/c1-12-10-15(17(24)21-6-8-25-9-7-21)20-22(12)11-16(23)19-14-4-2-13(18)3-5-14/h2-5,10H,6-9,11H2,1H3,(H,19,23)
• InChI Key： DHHQXLVEKBVPIX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CN1C(C)=CC(C(N2CCOCC2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide

N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide: A Comprehensive Overview

The compound N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide, with CAS No. 1172541-55-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a pyrazole ring, a morpholine moiety, and a chlorophenyl group, all of which contribute to its unique biological properties. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents, particularly in the context of cancer treatment and inflammatory diseases.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The presence of the morpholine group attached to the pyrazole ring introduces additional complexity and functionality to the molecule. Morpholine, a six-membered ring containing an oxygen atom and two nitrogen atoms, is known for its ability to form hydrogen bonds and stabilize certain conformations of the molecule. This feature is particularly advantageous in drug design, as it can enhance the compound's bioavailability and binding affinity to target proteins.

One of the most recent breakthroughs involving this compound is its demonstrated ability to inhibit key enzymes involved in cellular signaling pathways. For instance, studies have shown that it exhibits potent inhibitory activity against Janus kinase (JAK), a family of enzymes that play a critical role in immune regulation and inflammation. This property makes it a promising candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential anti-cancer activity. Research has revealed that it can effectively induce apoptosis in various cancer cell lines by targeting specific oncogenic pathways. For example, it has been shown to inhibit the proliferation of breast cancer cells by modulating the activity of proteasomes, which are essential for protein degradation and cell cycle regulation.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyrazole ring through cyclization reactions, followed by the introduction of the morpholine group via nucleophilic substitution or coupling reactions. The final step involves the attachment of the chlorophenyl group to complete the molecule's structure. These synthetic methods have been optimized to ensure high yields and purity, making this compound accessible for further research and development.

From an analytical standpoint, this compound has been extensively characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed its molecular formula and structural integrity, providing a solid foundation for further studies.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound at the molecular level. Understanding how it interacts with its target proteins will be crucial for optimizing its therapeutic potential and minimizing off-target effects. Additionally, preclinical studies are being conducted to evaluate its safety profile and pharmacokinetic properties in animal models.

In conclusion, N-(4-chlorophenyl)-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative therapies for various diseases.